Cas no 2229146-70-5 (2-1-(5-bromopyridin-2-yl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2229146-70-5
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 5818284
• PubChem ID: 165646778
• Update Time: 2025-06-08

2-1-(5-bromopyridin-2-yl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-hydroxyacetic acid
• 2-[1-(5-bromopyridin-2-yl)cyclopropyl]-2-hydroxyacetic acid
• EN300-1908110
• 2229146-70-5

• Inchi： 1S/C10H10BrNO3/c11-6-1-2-7(12-5-6)10(3-4-10)8(13)9(14)15/h1-2,5,8,13H,3-4H2,(H,14,15)
• InChI Key： DAUCRUKVDBUOKX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(C(C(=O)O)O)CC1

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-hydroxyacetic acid

Research Brief on 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-hydroxyacetic acid (CAS: 2229146-70-5)

2-1-(5-bromopyridin-2-yl)cyclopropyl-2-hydroxyacetic acid (CAS: 2229146-70-5) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropyl and hydroxyacetic acid moieties, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors and modulators of biological targets. The presence of the 5-bromopyridin-2-yl group further enhances its reactivity and binding affinity, making it a valuable scaffold for drug discovery.

Recent studies have focused on the synthesis and optimization of 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-hydroxyacetic acid to improve its pharmacokinetic and pharmacodynamic properties. Researchers have employed advanced techniques such as high-throughput screening (HTS) and structure-activity relationship (SAR) analysis to identify derivatives with enhanced efficacy and reduced toxicity. Preliminary results indicate that this compound exhibits significant activity against specific enzyme targets, including kinases and proteases, which are implicated in various disease pathways.

One of the key findings from recent research is the compound's ability to selectively inhibit certain protein-protein interactions (PPIs) that are critical for cancer cell proliferation. In vitro and in vivo studies have demonstrated that 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-hydroxyacetic acid can effectively disrupt these interactions, leading to apoptosis in malignant cells. This has sparked interest in its potential as a lead compound for oncology drug development, with several pharmaceutical companies exploring its use in combination therapies.

In addition to its anticancer properties, 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-hydroxyacetic acid has also been investigated for its role in modulating inflammatory responses. Studies have shown that it can downregulate pro-inflammatory cytokines and inhibit the activation of NF-κB, a transcription factor involved in chronic inflammation. These findings suggest its potential application in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Despite these promising results, challenges remain in the development of 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-hydroxyacetic acid as a therapeutic agent. Issues such as poor solubility, metabolic instability, and off-target effects need to be addressed through further structural modifications and formulation strategies. Ongoing research is focused on optimizing the compound's bioavailability and minimizing adverse effects to facilitate its transition into clinical trials.

In conclusion, 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-hydroxyacetic acid (CAS: 2229146-70-5) represents a promising candidate for drug development, with potential applications in oncology and inflammation. Continued research and collaboration between academia and industry will be essential to unlock its full therapeutic potential and bring it closer to clinical application.